![molecular formula C16H16ClNO3S2 B5970625 (3-chlorophenyl)[1-(2-thienylsulfonyl)-3-piperidinyl]methanone](/img/structure/B5970625.png)
(3-chlorophenyl)[1-(2-thienylsulfonyl)-3-piperidinyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-chlorophenyl)[1-(2-thienylsulfonyl)-3-piperidinyl]methanone, commonly known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the 1990s. It is a potent agonist of the cannabinoid receptors, which are found throughout the body and are involved in a variety of physiological processes. CP-47,497 has been the subject of extensive scientific research due to its potential therapeutic applications and its use as a tool in the study of the endocannabinoid system.
Mechanism of Action
CP-47,497 is a potent agonist of the cannabinoid receptors, which are found throughout the body. When these receptors are activated, they trigger a cascade of signaling pathways that can affect a variety of physiological processes. CP-47,497 has been shown to bind to the cannabinoid receptors with high affinity, leading to the activation of these pathways and the resulting effects on the body.
Biochemical and Physiological Effects:
CP-47,497 has been shown to have a variety of biochemical and physiological effects. It has been shown to affect pain sensation, appetite regulation, and immune function, among other processes. It has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for a range of conditions.
Advantages and Limitations for Lab Experiments
CP-47,497 has several advantages as a tool for scientific research. It is a potent agonist of the cannabinoid receptors, making it a useful tool for investigating the mechanisms underlying these receptors. It is also relatively stable and can be easily synthesized in the laboratory. However, there are also limitations to its use. It is highly potent and must be used with caution to avoid adverse effects. It also has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are many potential future directions for research on CP-47,497. One area of interest is its potential therapeutic applications. It has been shown to have anti-inflammatory and neuroprotective effects, making it a potential treatment for conditions such as multiple sclerosis and Alzheimer's disease. Another area of interest is its use as a tool for studying the endocannabinoid system. Further research is needed to fully understand the mechanisms underlying this system and to develop new therapies based on this knowledge.
Synthesis Methods
CP-47,497 is synthesized through a multi-step process involving the reaction of various reagents with 3-chlorobenzoyl chloride. The final product is obtained through a reaction between 1-(2-thienylsulfonyl)piperidine and the intermediate product. The synthesis of CP-47,497 requires specialized equipment and expertise and should only be attempted by trained professionals.
Scientific Research Applications
CP-47,497 has been widely used in scientific research as a tool to study the endocannabinoid system. This system is involved in a variety of physiological processes, including pain sensation, appetite regulation, and immune function. CP-47,497 has been used to investigate the mechanisms underlying these processes and to develop new therapies for a range of conditions.
Properties
IUPAC Name |
(3-chlorophenyl)-(1-thiophen-2-ylsulfonylpiperidin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3S2/c17-14-6-1-4-12(10-14)16(19)13-5-2-8-18(11-13)23(20,21)15-7-3-9-22-15/h1,3-4,6-7,9-10,13H,2,5,8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTCQQPPVNSAVRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.